Cas no 952959-65-8 (5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 952959-65-8
• MF: C₆H₁₀N₄S
• MW: 170.235398769379
• CID: 4722916
• Update Time: 2025-11-02

5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(2-pyrrolidinyl)-

• Inchi： 1S/C6H10N4S/c7-6-10-9-5(11-6)4-2-1-3-8-4/h4,8H,1-3H2,(H2,7,10)
• InChI Key： ADKPDJODVUTEIT-UHFFFAOYSA-N
• SMILES： S1C(C2CCCN2)=NN=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine

Comprehensive Guide to 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 952959-65-8): Properties, Applications, and Research Insights

The compound 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine (CAS 952959-65-8) is a heterocyclic organic molecule featuring a unique fusion of pyrrolidine and 1,3,4-thiadiazole moieties. This structural combination has garnered significant attention in pharmaceutical and materials science research due to its potential bioactivity and versatile chemical properties. The presence of both nitrogen and sulfur atoms in its thiadiazole ring contributes to its electron-rich character, making it an interesting target for drug discovery and functional material development.

Recent scientific literature highlights the growing importance of thiadiazole derivatives in medicinal chemistry, particularly as kinase inhibitors and antimicrobial agents. The pyrrolidine-thiadiazole hybrid structure of this compound offers distinct advantages in molecular interactions, with researchers exploring its potential as a scaffold for central nervous system (CNS) drugs and anticancer agents. Its moderate lipophilicity (predicted LogP ~1.8) suggests good membrane permeability, while the amine functionality provides opportunities for further chemical modifications.

From a synthetic chemistry perspective, 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine can be prepared through multi-step organic transformations involving pyrrolidine ring formation followed by thiadiazole cyclization. Advanced characterization techniques including NMR spectroscopy (¹H and ¹³C), mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure. The compound typically appears as a white to off-white crystalline powder with a melting point range of 180-185°C, exhibiting stability under standard laboratory conditions.

In the context of current research trends, this compound aligns with the growing interest in nitrogen-sulfur heterocycles for drug development. Pharmaceutical scientists are particularly intrigued by its potential as a privileged structure in medicinal chemistry - a molecular framework capable of providing ligands for multiple receptor types. Computational studies suggest possible interactions with various biological targets, including G-protein coupled receptors (GPCRs) and enzyme active sites, though extensive pharmacological profiling remains to be conducted.

The commercial availability of 952959-65-8 through specialty chemical suppliers has facilitated its investigation in academic and industrial laboratories. Current market data indicates steady demand for such pharmaceutical intermediates, particularly from research institutions focused on neurological disorders and infectious diseases. Proper handling requires standard laboratory precautions, with recommended storage in cool, dry conditions protected from light to maintain long-term stability.

Emerging applications beyond pharmaceuticals include potential uses in coordination chemistry as a ligand for metal complexes, and in materials science as a building block for functional polymers. The compound's electron-donating properties make it particularly interesting for developing organic semiconductors and photovoltaic materials. Researchers are also exploring its utility in catalysis and supramolecular chemistry due to its multiple potential binding sites.

For scientists working with 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine, recent methodological advances in microwave-assisted synthesis and flow chemistry have improved the efficiency of its preparation and derivatization. Analytical challenges in characterizing such polyheterocyclic compounds have been addressed through developments in high-field NMR and cryo-electron microscopy techniques. These technological advancements are accelerating research into this promising chemical scaffold.

The environmental and toxicological profile of 952959-65-8 remains an active area of investigation, in line with increasing regulatory requirements for green chemistry principles. Preliminary biodegradability assessments suggest moderate environmental persistence, prompting research into more sustainable synthetic routes. As with many nitrogen-rich heterocycles, proper waste management procedures should be followed during laboratory use to minimize ecological impact.

Future research directions for this compound likely include detailed structure-activity relationship (SAR) studies, exploration of its chiral properties (the pyrrolidine ring introduces a stereocenter), and development of efficient asymmetric synthesis methods. The scientific community anticipates growing interest in this molecular framework as more biological data becomes available, potentially positioning it as an important pharmacophore in next-generation therapeutics.

For researchers sourcing 5-(pyrrolidin-2-yl)-1,3,4-thiadiazol-2-amine, quality control parameters typically include ≥95% purity by HPLC analysis, confirmation of structure by spectroscopic methods, and verification of appropriate physical properties. The compound's growing importance is reflected in increasing patent activity surrounding similar thiadiazole-pyrrolidine hybrids, particularly in areas of neurodegenerative disease treatment and anti-inflammatory agents.